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Introduction

5-HMSIiR-Hoechst is a far-red, cell-permeable DNA probe that combines a Hoechst 33258
moiety with a hydroxymethyl silicon-rhodamine (HMSIR) fluorophore.[1][2] This conjugate
exhibits spontaneous blinking and a significant increase in fluorescence—up to 400-fold—upon
binding to the minor groove of DNA.[2][3] Its far-red excitation and emission maxima
(approximately 640 nm and 675 nm, respectively) make it an ideal candidate for multiplexing
with common blue, green, and red fluorophores, minimizing spectral overlap and reducing
phototoxicity associated with UV-excitable dyes like DAPI and traditional Hoechst stains.[1]

While extensively documented for live-cell super-resolution microscopy, 5-HMSiR-Hoechst is
also a powerful tool for nuclear counterstaining in fixed-cell immunofluorescence (IF) and
immunohistochemistry (IHC) applications. Its high specificity and brightness allow for crisp
visualization of nuclear morphology and DNA content.

Key Features & Applications

» Far-Red Spectral Properties: Minimizes phototoxicity and spectral overlap in multicolor
imaging experiments.
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e High Signal-to-Noise Ratio: The fluorogenic nature of the dye, with a dramatic increase in
fluorescence upon DNA binding, ensures low background and bright nuclear staining.

o Compatibility: Can be seamlessly integrated into standard immunofluorescence protocols

following fixation and permeabilization.
e Applications:
o Nuclear counterstaining in immunofluorescence.
o Analysis of nuclear morphology and condensation.

o Cell cycle analysis based on DNA content (in conjunction with appropriate imaging and

analysis software).

Quantitative Data Summary

The performance of nuclear stains is critical for quantitative imaging. Below is a summary of
typical performance characteristics comparing 5-HMSIiR-Hoechst with other common nuclear

dyes in fixed-cell applications.
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5-HMSIR- .
Parameter SiR-Hoechst DAPI Hoechst 33342
Hoechst
Excitation Max
~640 ~652 ~358 ~350
(nm)
Emission Max
~675 ~672 ~461 ~461
(nm)
Relative
++++ ++++ +++ +++
Brightness
Photostability High High Moderate Moderate
Cytotoxicity
. Low Low Low-Moderate Low
(Live-Cell)
Minimal with Minimal with High with blue High with blue
Spectral Overlap  blue/green/red blue/green/red channel channel

channels channels fluorophores fluorophores
Binding DNA Minor DNA Minor DNA Minor DNA Minor
Mechanism Groove Groove Groove (AT-rich) Groove (AT-rich)

Note: The data presented is a qualitative summary for comparative purposes. Actual

performance may vary depending on the experimental conditions, cell type, and imaging

system.

Experimental Protocols

This section provides a detailed protocol for staining fixed and permeabilized cells with 5-

HMSIiR-Hoechst. The protocol is designed for cells cultured on coverslips or in imaging plates

and is compatible with preceding immunofluorescence staining.

Reagent Preparation
o Phosphate-Buffered Saline (PBS): Prepare 1X PBS, pH 7.4.

» Fixation Solution (4% Paraformaldehyde): Dissolve 4 g of paraformaldehyde (PFA) in 100

mL of 1X PBS. Heat to 60°C to dissolve, then cool to room temperature. Caution: PFA is
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toxic; handle in a fume hood.

e Permeabilization Buffer (0.1% Triton™ X-100 in PBS): Add 100 pL of Triton™ X-100 to 100
mL of 1X PBS.

o 5-HMSIiR-Hoechst Stock Solution (1 mM): The molecular weight of 5-HMSIR-Hoechst is
908.17 g/mol . Dissolve 1 mg of the dye in 1.10 mL of DMSO to create a 1 mM stock
solution. Store in small aliquots at -20°C, protected from light.

o 5-HMSIiR-Hoechst Working Solution (0.5 - 2 uM): On the day of use, dilute the 1 mM stock
solution in 1X PBS to a final concentration between 0.5 uM and 2 uM. The optimal
concentration should be determined empirically for your specific cell type and application.
Start with a concentration of 1 pM.

Fixed-Cell Staining Protocol

This protocol assumes cells are cultured on glass coverslips or in imaging-compatible
microplates.

o Cell Fixation:

[e]

Aspirate the cell culture medium.

o

Gently wash the cells twice with 1X PBS.

Add the 4% PFA fixation solution to cover the cells and incubate for 15 minutes at room

[¢]

temperature.

[¢]

Aspirate the fixation solution and wash the cells three times with 1X PBS for 5 minutes
each.

o Cell Permeabilization:

o Add the permeabilization buffer (0.1% Triton™ X-100 in PBS) to the fixed cells.

o Incubate for 10-15 minutes at room temperature. This step is crucial for allowing the dye to
access the nucleus.
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o Aspirate the permeabilization buffer and wash the cells three times with 1X PBS for 5
minutes each.

(At this point, you can proceed with immunofluorescence staining protocols for other targets
of interest. Perform all blocking, primary, and secondary antibody incubations before
proceeding to nuclear staining).

e Nuclear Staining with 5-HMSIiR-Hoechst:

o Add the freshly prepared 5-HMSiR-Hoechst working solution (e.g., 1 uM in PBS) to the
cells.

o Incubate for 10-20 minutes at room temperature, protected from light.

o Aspirate the staining solution.

o Wash the cells twice with 1X PBS for 5 minutes each, protected from light.
e Mounting and Imaging:

o Mount the coverslips onto microscope slides using an appropriate antifade mounting
medium. For imaging plates, add fresh PBS or mounting medium to the wells.

o Image the cells using a fluorescence microscope equipped with filter sets appropriate for
far-red fluorescence (e.g., Cy5 filter set; Excitation: ~620-640 nm, Emission: ~660-680
nm).

Mandatory Visualizations
Experimental Workflow for Fixed-Cell Staining

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Preparation

Culture cells on coverslips/plates

/

y
Wash with PBS

Fixation & Pe‘ meabilization

/
Fix with 4% PFA (15 min)
Y
Wash 3x with PBS
y

/

G’ermeabilize with 0.1% Triton X-100 (10-15 minD

Fluorophore-conjugated
Secondary Antibody Incubation

\
Wash 3x with PBS
. ! T J
IF Fiath E
(s 1 N
Optional: Immunofluoréscencei
i
(Blocking Step (e.g., BSAISerum)) :
1
1
i
v |
( ) i
Primary Antibody Incubation : Direct Staining Path
1
1
i
1
A4 !
i
i
Y
H

Nuc‘lrear Staining & Imaging

Incubate with 5-HMSiR-Hoechst
(10-20 min)

\4
Wash 2x with PBS
':)

A

\

Mount Coverslip

\

Fluorescence Microscopy
(Far-Red Channel)

Click to download full resolution via product page

Caption: Workflow for fixed-cell nuclear staining with 5-HMSiR-Hoechst.
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Mechanism of Action: DNA Binding
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Caption: Mechanism of 5-HMSiR-Hoechst fluorescence upon binding to the DNA minor groove.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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